N-(4-fluorophenyl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanamide

• IUPAC Name: N-(4-fluorophenyl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propanamide
• InChI: InChI=1S/C12H12FN3OS2/c1-8-15-16-12(19-8)18-7-6-11(17)14-10-4-2-9(13)3-5-10/h2-5H,6-7H2,1H3,(H,14,17)
• InChI Key: KNBPQVTWQFVTKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C12H12FN3OS2
• Molecular Weight: 297.4 g/mol

Description

N-(4-fluorophenyl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanamide, also known as FMP-TZTP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMP-TZTP belongs to the class of compounds known as thiadiazole derivatives, which have been found to exhibit a wide range of biological activities. In

Scientific Research Applications

Anticancer Activity

A significant area of application for derivatives similar to N-(4-fluorophenyl)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanamide is in the development of novel anticancer agents. Compounds containing the 1,3,4-thiadiazole moiety, for example, have been extensively studied for their anticancer activities. Anticancer studies have demonstrated that specific derivatives exhibit promising inhibitory effects on various cancer cell lines, including glioblastoma, breast cancer, and leukemia cell lines. The mechanism of action often involves inhibition of cell proliferation, induction of apoptosis, and inhibition of cell migration, highlighting the potential of these compounds in cancer therapy (Rzeski, Matysiak, & Kandefer-Szerszeń, 2007).